![molecular formula C11H16Cl2N2 B3054725 N*1*-(2,4-Dichloro-benzyl)-N*1*-ethyl-ethane-1,2-diamine CAS No. 61694-93-7](/img/structure/B3054725.png)
N*1*-(2,4-Dichloro-benzyl)-N*1*-ethyl-ethane-1,2-diamine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel compounds were synthesized by the reductive amination of 7-methoxy-3-phenyl-4- (3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol .Scientific Research Applications
Synthesis and Neuroleptic Activity of Benzamides
This study focused on designing and synthesizing a series of benzamides from N,N-disubstituted ethylenediamines, including structures similar to the compound , as potential neuroleptics. The synthesized compounds were evaluated for their inhibitory effects on apomorphine-induced stereotyped behavior in rats. It was found that modifications in the molecular structure, particularly the introduction of a benzyl group and a methyl group at specific positions, significantly enhanced the neuroleptic activity of the compounds. One of the compounds demonstrated remarkable potency, being substantially more active than established drugs like haloperidol and metoclopramide, suggesting its potential use as a potent neuroleptic with minimal side effects (Iwanami et al., 1981).
Environmental Impact and Cytochrome P450 Induction
Research into 1,1-Dichloro-2,2-bis(p-chlorophenyl)ethylene (DDE), a persistent environmental contaminant and a metabolite of DDT, has shown that it can induce the expression of rat hepatic cytochrome P450 2B and 3A through the activation of nuclear receptors. This induction is similar to that caused by phenobarbital and suggests that environmental compounds like DDE can influence the metabolism of both endogenous and exogenous substrates through nuclear receptor-mediated mechanisms (Wyde et al., 2003).
Synthesis of Chlorinated Tetracyclic Compounds for Antidepressant Activity
A study on the synthesis of chlorinated tetracyclic compounds aimed at exploring their potential antidepressant effects revealed significant findings. Compounds synthesized as analogs to known anxiolytic and antidepressant drugs demonstrated notable antidepressant activity in mice, as evidenced by reduced immobility times in the forced swimming test. These results indicate the potential of these synthesized compounds as effective antidepressants (Karama et al., 2016).
properties
IUPAC Name |
N'-[(2,4-dichlorophenyl)methyl]-N'-ethylethane-1,2-diamine | |
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InChI |
InChI=1S/C11H16Cl2N2/c1-2-15(6-5-14)8-9-3-4-10(12)7-11(9)13/h3-4,7H,2,5-6,8,14H2,1H3 | |
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InChI Key |
ILJDKKLFVQFTHI-UHFFFAOYSA-N | |
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Canonical SMILES |
CCN(CCN)CC1=C(C=C(C=C1)Cl)Cl | |
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Molecular Formula |
C11H16Cl2N2 | |
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DSSTOX Substance ID |
DTXSID90511756 | |
Record name | N~1~-[(2,4-Dichlorophenyl)methyl]-N~1~-ethylethane-1,2-diamine | |
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Molecular Weight |
247.16 g/mol | |
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CAS RN |
61694-93-7 | |
Record name | N~1~-[(2,4-Dichlorophenyl)methyl]-N~1~-ethylethane-1,2-diamine | |
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